Cas no 108575-32-2 (3-Methylpent-1-yn-3-amine hydrochloride)

• Product Name: 3-Methylpent-1-yn-3-amine hydrochloride
• CAS No: 108575-32-2
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD09749829
• CID: 128068
• PubChem ID: 12232990
• Update Time: 2025-06-09

3-Methylpent-1-yn-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylpent-1-yn-3-amine hydrochloride
• 1-Pentyn-3-amine,3-methyl-, hydrochloride (1:1)
• 3-Amino-3-methyl-1-pentyne HCl
• 3-AMINO-3-METHYL-1-PENTYNE HYDROCHLORIDE
• 3-Methyl-1-pentyn-3-amine hydrochloride
• 1-Pentyn-3-aMine,3-Methyl-, hydrochloride
• 1-Ethyl-1-methyl-prop-2-ynylamine hydrochloride
• 1-Pentyn-3-amine, 3-methyl-, hydrochloride
• SKTAYCACHOHBEU-UHFFFAOYSA-N
• TRA0091633
• 3-Amino-3-methyl-1-pentyneHydrochloride
• 3-amino-3-methyl 1-pentyne hydrochloride
• SY027300
• AX8084065
• A
• ST2406759
• AB0
• 108575-32-2
• 3-Methylpent-1-yn-3-amine hydrochloride (1:1)
• 3-methylpent-1-yn-3-aminehydrochloride
• SCHEMBL7026896
• MFCD09749829
• EN300-211469
• DTXSID00481613
• 3-Methyl-1-pentyn-3-amine hydrochloride, 97%
• AC-9136
• CS-W003636
• FT-0692238
• 3-methylpent-1-yn-3-amine;hydrochloride
• 3-Methyl-1-pentyn-3-amine hydrochloride (1:1)
• DS-17524
• A801894
• 3-AMINO-3-METHYL-1-PENTYNEHCL
• AKOS015919788
• DA-17814

• MDL： MFCD09749829
• Inchi： 1S/C6H11N.ClH/c1-4-6(3,7)5-2;/h1H,5,7H2,2-3H3;1H
• InChI Key： SKTAYCACHOHBEU-UHFFFAOYSA-N
• SMILES： Cl.NC(C#C)(C)CC

Computed Properties

• Exact Mass: 133.06600
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 245-250 °C (decomposition)
  275 °C (dec.) (lit.)
• PSA: 26.02000
• LogP: 2.24930

3-Methylpent-1-yn-3-amine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Methylpent-1-yn-3-amine hydrochloride

Comprehensive Overview of 3-Methylpent-1-yn-3-amine hydrochloride (CAS No. 108575-32-2): Properties, Applications, and Industry Insights

3-Methylpent-1-yn-3-amine hydrochloride (CAS No. 108575-32-2) is a specialized organic compound with a unique molecular structure, combining an alkyne functional group with an amine hydrochloride moiety. This amine hydrochloride derivative has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing bioactive molecules. The compound's synergistic properties, including its solubility in polar solvents and stability under controlled conditions, make it a versatile candidate for fine chemical applications.

In recent years, the demand for high-purity amine derivatives like 3-Methylpent-1-yn-3-amine hydrochloride has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 108575-32-2 solubility" or "synthesis of 3-Methylpent-1-yn-3-amine hydrochloride," reflecting its relevance in optimizing reaction pathways. The compound’s alkyne-amine hybrid structure enables click chemistry applications, aligning with trends in bioconjugation and polymer modification.

From a safety and handling perspective, 3-Methylpent-1-yn-3-amine hydrochloride requires standard laboratory precautions. Queries such as "108575-32-2 storage conditions" highlight user concerns about long-term stability. The compound should be stored in airtight containers at controlled temperatures to prevent degradation. Its hydrochloride salt form enhances stability compared to free amines, a feature often explored in pharmaceutical formulations.

The industrial scalability of CAS 108575-32-2 remains a topic of interest, particularly for manufacturers seeking cost-effective synthesis routes. Innovations in catalytic hydrogenation and green chemistry have been applied to streamline production. Environmental considerations, such as "biodegradability of amine hydrochlorides," are also rising in prominence, reflecting broader sustainability trends in chemical R&D.

Analytical characterization of 3-Methylpent-1-yn-3-amine hydrochloride typically involves NMR spectroscopy and HPLC purity testing. Researchers emphasize "108575-32-2 spectral data" to verify structural integrity. The compound’s protonation state in aqueous solutions further influences its reactivity, a critical factor in process optimization for large-scale applications.

Emerging studies explore the biological activity of alkynylamine derivatives, positioning CAS 108575-32-2 as a potential precursor for neurological agents. Searches like "amine hydrochlorides in CNS research" underscore its interdisciplinary appeal. However, rigorous toxicological assessments are essential before therapeutic use, aligning with global regulatory standards.

In summary, 3-Methylpent-1-yn-3-amine hydrochloride (CAS No. 108575-32-2) exemplifies the intersection of structural innovation and practical utility. Its role in next-generation chemical synthesis continues to evolve, addressing both scientific and industrial challenges while adhering to safety and sustainability imperatives.